Cas no 1251677-76-5 (2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide)

2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide is a pyrimidine-based acetamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structural features, including the morpholine and dihydropyrimidinone moieties, suggest utility as an intermediate or bioactive compound in drug discovery. The presence of a para-methylphenyl group enhances lipophilicity, potentially improving membrane permeability. This compound may serve as a scaffold for developing enzyme inhibitors or receptor modulators due to its hydrogen-bonding and steric properties. Its synthetic versatility allows for further functionalization, making it valuable for structure-activity relationship studies. The crystalline nature of the compound facilitates purification and characterization, ensuring reproducibility in research applications.
2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide structure
1251677-76-5 structure
Product Name:2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide
CAS No:1251677-76-5
MF:C18H22N4O3
MW:342.392283916473
CID:6147014
PubChem ID:49667319
Update Time:2025-10-31

2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide
    • 2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide
    • AKOS021928962
    • 2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1-yl)-N-(4-methylphenyl)acetamide
    • 2-(4-methyl-2-morpholino-6-oxopyrimidin-1(6H)-yl)-N-(p-tolyl)acetamide
    • 2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1(6H)-yl)-N-(4-methylphenyl)acetamide
    • 1251677-76-5
    • F3406-9745
    • Inchi: 1S/C18H22N4O3/c1-13-3-5-15(6-4-13)20-16(23)12-22-17(24)11-14(2)19-18(22)21-7-9-25-10-8-21/h3-6,11H,7-10,12H2,1-2H3,(H,20,23)
    • InChI Key: CJLLUGCGYLWQDF-UHFFFAOYSA-N
    • SMILES: O1CCN(C2=NC(C)=CC(N2CC(NC2C=CC(C)=CC=2)=O)=O)CC1

Computed Properties

  • Exact Mass: 342.16919058g/mol
  • Monoisotopic Mass: 342.16919058g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 74.2Ų

2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3406-9745-2μmol
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide
1251677-76-5
2μmol
$57.0 2023-09-10
Life Chemicals
F3406-9745-5μmol
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide
1251677-76-5
5μmol
$63.0 2023-09-10
Life Chemicals
F3406-9745-10μmol
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide
1251677-76-5
10μmol
$69.0 2023-09-10
Life Chemicals
F3406-9745-20μmol
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide
1251677-76-5
20μmol
$79.0 2023-09-10
Life Chemicals
F3406-9745-1mg
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide
1251677-76-5
1mg
$54.0 2023-09-10
Life Chemicals
F3406-9745-2mg
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide
1251677-76-5
2mg
$59.0 2023-09-10
Life Chemicals
F3406-9745-3mg
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide
1251677-76-5
3mg
$63.0 2023-09-10
Life Chemicals
F3406-9745-4mg
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide
1251677-76-5
4mg
$66.0 2023-09-10
Life Chemicals
F3406-9745-5mg
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide
1251677-76-5
5mg
$69.0 2023-09-10
Life Chemicals
F3406-9745-10mg
2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-methylphenyl)acetamide
1251677-76-5
10mg
$79.0 2023-09-10

Additional information on 2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide

Recent Advances in the Study of 2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide (CAS: 1251677-76-5)

The compound 2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(4-methylphenyl)acetamide (CAS: 1251677-76-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, mechanism of action, and biological activity, providing valuable insights for researchers and industry professionals.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. Its unique chemical structure, featuring a morpholine ring and a dihydropyrimidinone core, contributes to its selective binding affinity and pharmacokinetic properties. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, revealing key structural motifs essential for its activity.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its metabolic stability and low toxicity profile make it a viable candidate for further drug development. However, challenges such as solubility and bioavailability remain to be addressed in subsequent studies.

Future research directions include optimizing the compound's formulation for enhanced delivery and exploring its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition into clinical trials. This brief underscores the importance of continued investigation into 1251677-76-5 and its derivatives, which hold promise for addressing unmet medical needs in oncology and immunology.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD